2-(4-Methoxyphenyl)-2-phenylethanamine

• Molecular Formula: C15H17NO
• Molecular Weight: 227.3 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-phenylethanamine
• InChI: InChI=1S/C15H17NO/c1-17-14-9-7-13(8-10-14)15(11-16)12-5-3-2-4-6-12/h2-10,15H,11,16H2,1H3
• InChI Key: RZIUXULLPNOGIY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(CN)C2=CC=CC=C2

Description

2-(4-Methoxyphenyl)-2-phenylethanamine, also known as methoxyphenamine, is a chemical compound that belongs to the class of phenethylamine derivatives. It is a psychoactive drug that is often used for recreational purposes due to its stimulant and euphoric effects. However,

Mechanism of Action

The exact mechanism of action of 2-(4-Methoxyphenyl)-2-phenylethanamine is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, attention, and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-Methoxyphenyl)-2-phenylethanamine are similar to other stimulant drugs. It increases heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, which provides the body with energy.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Methoxyphenyl)-2-phenylethanamine in lab experiments is its relatively low toxicity compared to other psychoactive drugs. However, one limitation is that it is a controlled substance and can be difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on 2-(4-Methoxyphenyl)-2-phenylethanamine. One area of interest is its potential use in the treatment of other mental health conditions, such as depression and anxiety. Another area of research is its potential use in enhancing cognitive function and memory. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, 2-(4-Methoxyphenyl)-2-phenylethanamine has several potential scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. It is important to continue researching this compound to fully understand its potential benefits and limitations.

Scientific Research Applications

2-(4-Methoxyphenyl)-2-phenylethanamine has been studied extensively for its potential use in the treatment of various medical conditions. One such application is its use as a potential treatment for attention deficit hyperactivity disorder (ADHD). Studies have shown that the compound has a similar mechanism of action to traditional ADHD medications, such as methylphenidate, but with fewer side effects.

Synthesis routes and methods

Procedure details

To prewashed (3× water, 3×MeOH) RaNi (0.40 g) in MeOH (10 mL) was added 1-methoxy-4-(2-nitro-1-phenylethyl)benzene (0.188 g, 0.73 mmol), then shaken under H2 atmosphere (35 psi) in Parr shaker overnight. The reaction was filtered through Celite, washed with MeOH. The filtrate was concentrated to afford the product (155 mg, 94%) as a solid: 1H NMR (400 MHz, CDCl3) δ ppm 7.11-7.36 (7H, m), 6.79-6.89 (2H, m), 4.21 1H, (t, J=7.45 Hz), 3.76 (3H, s), 3.24 (2H, d, J=8.84 Hz).